Cas no 2060046-76-4 (3-(2-bromo-6-fluorophenyl)benzaldehyde)

• Product Name: 3-(2-bromo-6-fluorophenyl)benzaldehyde
• CAS No: 2060046-76-4
• MF: C₁₃H₈BrFO
• MW: 279.104426383972
• MDL: MFCD30500328
• CID: 5222309
• PubChem ID: 125458080
• Update Time: 2025-06-08

3-(2-bromo-6-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde, 2'-bromo-6'-fluoro-
• 3-(2-bromo-6-fluorophenyl)benzaldehyde

• MDL： MFCD30500328
• Inchi： 1S/C13H8BrFO/c14-11-5-2-6-12(15)13(11)10-4-1-3-9(7-10)8-16/h1-8H
• InChI Key： YGBZVGKUHWTKKZ-UHFFFAOYSA-N
• SMILES： C1(C2=C(F)C=CC=C2Br)=CC=CC(C=O)=C1

Additional information on 3-(2-bromo-6-fluorophenyl)benzaldehyde

Introduction to 3-(2-bromo-6-fluorophenyl)benzaldehyde (CAS No. 2060046-76-4)

3-(2-bromo-6-fluorophenyl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 2060046-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This aromatic aldehyde features a unique structural motif, combining a benzaldehyde core with a brominated and fluorinated phenyl ring at the 2-position. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in medicinal chemistry and agrochemical applications.

The compound’s molecular structure consists of a benzaldehyde group (C₆H₅CHO) attached to a phenyl ring substituted with bromine at the 2-position and fluorine at the 6-position. This substitution pattern imparts distinct electronic and steric properties, influencing its reactivity and potential biological activity. The presence of both bromine and fluorine atoms enhances its utility as a building block in organic synthesis, enabling further functionalization through cross-coupling reactions, nucleophilic additions, and other transformations.

In recent years, 3-(2-bromo-6-fluorophenyl)benzaldehyde has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have highlighted its potential in synthesizing kinase inhibitors, which play a crucial role in cancer therapy. The bromo and fluoro substituents are known to improve metabolic stability and binding affinity, making this compound an attractive candidate for drug discovery programs.

One of the most compelling aspects of 3-(2-bromo-6-fluorophenyl)benzaldehyde is its versatility in synthetic chemistry. The aldehyde functionality allows for easy introduction of diverse side chains through condensation reactions, while the halogenated phenyl ring serves as a handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the creation of novel heterocyclic compounds with potential therapeutic applications.

Recent advancements in medicinal chemistry have demonstrated the utility of 3-(2-bromo-6-fluorophenyl)benzaldehyde in designing molecules with anti-inflammatory, antiviral, and anticancer properties. For example, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory activity against enzymes involved in inflammatory pathways. The fluoro substituent, in particular, has been shown to enhance binding interactions with biological targets due to its ability to modulate electronic properties and hydrophobicity.

The synthesis of 3-(2-bromo-6-fluorophenyl)benzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination and fluorination of phenylacetaldehyde derivatives followed by oxidation to the corresponding aldehyde. These methods leverage well-established chemical principles while taking advantage of modern catalytic systems to improve yield and selectivity.

In industrial settings, the production of 3-(2-bromo-6-fluorophenyl)benzaldehyde is optimized for scalability and cost-efficiency. Process chemists focus on developing robust synthetic protocols that minimize byproduct formation and maximize purity. Additionally, green chemistry principles are increasingly being applied to reduce environmental impact, such as through solvent recovery systems or catalytic methods that lower energy consumption.

The pharmacological potential of 3-(2-bromo-6-fluorophenyl)benzaldehyde extends beyond kinase inhibitors. Researchers are also investigating its role in developing antifungal agents, where the halogenated aromatic system contributes to improved efficacy against resistant strains. Furthermore, its structural motif is being explored in the design of ligands for G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic drugs.

From an agrochemical perspective, derivatives of 3-(2-bromo-6-fluorophenyl)benzaldehyde have shown promise as intermediates for herbicides and pesticides. The combination of bromine and fluorine substituents enhances photostability and bioavailability, making these compounds more effective when applied in agricultural settings. Such applications underscore the broad utility of this compound across multiple industries.

The future direction of research on 3-(2-bromo-6-fluorophenyl)benzaldehyde is likely to focus on expanding its synthetic applications and exploring new biological targets. Advances in computational chemistry may also aid in predicting novel derivatives with enhanced activity profiles before experimental synthesis is undertaken. Collaborative efforts between academia and industry will be essential to translate laboratory findings into commercially viable products.

In conclusion,3-(2-bromo-6-fluorophenyl)benzaldehyde (CAS No. 2060046-76-4) represents a significant asset in modern chemical synthesis and drug discovery. Its unique structural features offer numerous opportunities for further functionalization and application across pharmaceuticals, agrochemicals, and specialty chemicals. As research continues to uncover new possibilities for this versatile intermediate,its importance is expected to grow further within the scientific community.